Cas no 1414870-76-0 (N-(4-Bromo-2-chlorobenzyl)-N-ethylethanamine)

N-(4-Bromo-2-chlorobenzyl)-N-ethylethanamine structure
1414870-76-0 structure
Product Name:N-(4-Bromo-2-chlorobenzyl)-N-ethylethanamine
CAS No:1414870-76-0
MF:C11H15BrClN
MW:276.600501298904
MDL:MFCD22628198
CID:3168592
PubChem ID:74889408
Update Time:2025-04-21

N-(4-Bromo-2-chlorobenzyl)-N-ethylethanamine Chemical and Physical Properties

Names and Identifiers

    • N-(4-Bromo-2-chlorobenzyl)-N-ethylethanamine
    • (4-Bromo-2-chlorobenzyl)-diethylamine
    • N-[(4-bromo-2-chlorophenyl)methyl]-N-ethylethanamine
    • Benzenemethanamine, 4-bromo-2-chloro-N,N-diethyl-
    • 1414870-76-0
    • [(4-BROMO-2-CHLOROPHENYL)METHYL]DIETHYLAMINE
    • CS-0194840
    • E92483
    • MFCD22628198
    • DTXSID801232084
    • MDL: MFCD22628198
    • Inchi: 1S/C11H15BrClN/c1-3-14(4-2)8-9-5-6-10(12)7-11(9)13/h5-7H,3-4,8H2,1-2H3
    • InChI Key: USGAUDXKLRQQTO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)Cl)CN(CC)CC

Computed Properties

  • Exact Mass: 275.00764Da
  • Monoisotopic Mass: 275.00764Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 292.3±25.0 °C at 760 mmHg
  • Flash Point: 130.6±23.2 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-(4-Bromo-2-chlorobenzyl)-N-ethylethanamine Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB516312-1 g
(4-Bromo-2-chlorobenzyl)-diethylamine
1414870-76-0
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€228.10 2023-04-17
abcr
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abcr
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abcr
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